4-Chlorophenyl 2-chloro-4-nitrophenyl ketone

• CAS No.: 50274-64-1
• Molecular Formula: C13H7Cl2NO3
• Molecular Weight: 296.1 g/mol
• IUPAC Name: (2-chloro-4-nitrophenyl)-(4-chlorophenyl)methanone
• InChI: InChI=1S/C13H7Cl2NO3/c14-9-3-1-8(2-4-9)13(17)11-6-5-10(16(18)19)7-12(11)15/h1-7H
• InChI Key: FNWMOVINSBBOQA-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C(=O)C2=C(C=C(C=C2)[N+](=O)[O-])Cl)Cl
• Pictograms: Irritant; Environmental Hazard

Description

4-Chlorophenyl 2-chloro-4-nitrophenyl ketone is a useful research compound. Its molecular formula is C13H7Cl2NO3 and its molecular weight is 296.1 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant;Environmental Hazard, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods I

Procedure details

Repeating Example 21 in every detail except that a chlorobenzene solution of 2-chloro-4-nitrobenzoic acid was employed in lieu of the benzene solution of the same, there is obtained a 50% yield of 2,4'-dichloro-4-nitrobenzophenone in good yield and purity having a melting point of 117° - 117.5° C.

Synthesis routes and methods II

Procedure details

2-Chloro-4-nitrobenzoyl chloride (23.1 g) was added dropwise to a mixture composed of 11.8 g of monochlorobenzene and 13.3 g of aluminum chloride. The mixed solution was stirred with heating at 40° C. for 6 hr and was then added dropwise to 45 mL of warm water. Further, toluene and ethyl acetate were added to the mixed solution followed by separation and washing with sodium bicarbonate water and brine. The organic layer was concentrated under the reduced is pressure. n-Hexane was added to the residue, and the precipitated crystals were collected by filtration to give 24.0 g of (2-chloro-4-nitrophenyl)-(4′-chlorophenyl)methanone (yield 81%).